Cas no 1247651-44-0 (4-(3-Fluorophenyl)-3-methyl-4-oxobutanenitrile)

• Product Name: 4-(3-Fluorophenyl)-3-methyl-4-oxobutanenitrile
• CAS No: 1247651-44-0
• MF: C₁₁H₁₀FNO
• MW: 191.201606273651
• MDL: MFCD16043682
• CID: 5558268
• PubChem ID: 56828593
• Update Time: 2025-07-28

4-(3-Fluorophenyl)-3-methyl-4-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• 1247651-44-0
• AKOS010137817
• Z847159094
• EN300-96346
• 4-(3-fluorophenyl)-3-methyl-4-oxobutanenitrile
• 4-(3-Fluorophenyl)-3-methyl-4-oxobutanenitrile

• MDL： MFCD16043682
• Inchi： 1S/C11H10FNO/c1-8(5-6-13)11(14)9-3-2-4-10(12)7-9/h2-4,7-8H,5H2,1H3
• InChI Key： WJPWNPFLUIHBNK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C(C)CC#N)=O

Computed Properties

• Exact Mass: 191.074642105g/mol
• Monoisotopic Mass: 191.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(3-Fluorophenyl)-3-methyl-4-oxobutanenitrile

4-(3-Fluorophenyl)-3-methyl-4-oxobutanenitrile (CAS No. 1247651-44-0): A Comprehensive Overview

4-(3-Fluorophenyl)-3-methyl-4-oxobutanenitrile (CAS No. 1247651-44-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 4-(3-Fluorophenyl)-3-methyl-4-oxobutanenitrile.

Chemical Properties and Structure

4-(3-Fluorophenyl)-3-methyl-4-oxobutanenitrile is a colorless to pale yellow solid with a molecular formula of C₁₂H₁₁FN₂O and a molecular weight of 218.22 g/mol. The compound features a nitrile group (-CN) and a ketone group (-CO) in its structure, which contribute to its chemical reactivity and biological activity. The presence of a fluorine atom in the phenyl ring adds to the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

The molecular structure of 4-(3-Fluorophenyl)-3-methyl-4-oxobutanenitrile can be represented as follows:

            O
            |
            C - CN
            |
            C - CH(CH3) - C - C6H4-F
                  |
                  H
        

Synthesis Methods

The synthesis of 4-(3-Fluorophenyl)-3-methyl-4-oxobutanenitrile can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-fluorobenzaldehyde with malononitrile in the presence of an acid catalyst, followed by alkylation with methyl iodide. This approach yields high purity and good yields of the desired product.

An alternative synthetic route involves the condensation of 3-fluoroacetophenone with cyanoacetic acid in the presence of a base, such as potassium carbonate. This method is particularly useful for large-scale production due to its simplicity and cost-effectiveness.

Biological Activities and Mechanisms of Action

4-(3-Fluorophenyl)-3-methyl-4-oxobutanenitrile has been extensively studied for its biological activities, which include anti-inflammatory, analgesic, and anti-cancer properties. Recent research has shown that this compound exerts its effects through multiple mechanisms, making it a promising candidate for the development of novel therapeutic agents.

In anti-inflammatory studies, 4-(3-Fluorophenyl)-3-methyl-4-oxobutanenitrile has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This effect is attributed to the compound's ability to modulate nuclear factor-kappa B (NF-kB) signaling pathways, which play a central role in inflammation.

In analgesic research, 4-(3-Fluorophenyl)-3-methyl-4-oxobutanenitrile has demonstrated potent analgesic activity in animal models of pain. The mechanism underlying this effect is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation.

In cancer research, 4-(3-Fluorophenyl)-3-methyl-4-oxobutanenitrile has shown promising anti-cancer activity against various cancer cell lines. Studies have indicated that this compound can induce apoptosis (programmed cell death) in cancer cells by disrupting mitochondrial function and activating caspase cascades. Additionally, it has been shown to inhibit angiogenesis, the process by which new blood vessels form to supply nutrients to tumors.

Potential Applications in Medicine and Research

The diverse biological activities of 4-(3-Fluorophenyl)-3-methyl-4-oxobutanenitrile make it a valuable tool in both medical practice and scientific research. In clinical settings, this compound could be developed into new drugs for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Its analgesic properties also make it a potential candidate for pain management therapies.

In cancer research, 4-(3-Fluorophenyl)-3-methyl-4-oxobutanenitrile could be used as a lead compound for developing novel anti-cancer agents. Its ability to induce apoptosis and inhibit angiogenesis suggests that it may be effective against various types of cancer, including solid tumors and hematological malignancies.

Beyond its therapeutic applications, 4-(3-Fluorophenyl)-3-methyl-4-oxobutanenitrile serves as an important tool in basic scientific research. Its unique chemical structure and biological activities make it useful for studying signaling pathways involved in inflammation, pain perception, and cancer progression. Researchers can use this compound to gain insights into the molecular mechanisms underlying these processes and identify potential targets for therapeutic intervention.

Safety Considerations and Future Directions

4-(3-fluorophenyl)-3-methyl - 4 - oxo butan enitr ile strong > , further studies are needed to fully understand its safety profile . Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses , but more comprehensive safety evaluations are required before it can be advanced to clinical trials . p > p > p > p > p > p > p > p > p > p > p > p > p >